5-amino-1-benzyl-N-(2,4-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-benzyl-N-(2,4-difluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H13F2N5O/c17-11-6-7-13(12(18)8-11)20-16(24)14-15(19)23(22-21-14)9-10-4-2-1-3-5-10/h1-8H,9,19H2,(H,20,24)
• InChI Key: IITWGDWVQUHBHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NC3=C(C=C(C=C3)F)F)N
• Molecular Formula: C16H13F2N5O
• Molecular Weight: 329.30 g/mol

Description

5-amino-1-benzyl-N-(2,4-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide (abbreviated as 5-ABN-DFPTC) is a heterocyclic compound that has been studied for its potential applications in medicinal chemistry and drug discovery. It is a member of the triazole family, and has a unique structure that makes it a promising candidate for further research. This compound has been studied for its ability to interact with certain proteins and enzymes, and its potential to act as a substrate or inhibitor in biochemical processes. In addition, its structural characteristics make it a suitable candidate for use in drug design and drug delivery.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

• Triazole-based Scaffolds Development : The synthesis of 5-amino-1,2,3-triazole-4-carboxylates, related to the core structure of the query compound, serves as a foundational method for producing triazole-based scaffolds. These scaffolds are essential in the development of peptidomimetics and biologically active compounds, highlighting the significance of triazole derivatives in medicinal chemistry. The methodology emphasizes complete regiocontrol in cycloaddition reactions, facilitating the creation of triazole-containing dipeptides and HSP90 inhibitors with notable potency (Ferrini et al., 2015).

• Antiviral Activity : Benzamide-based 5-aminopyrazoles, structurally similar to the query compound, were synthesized and tested for their anti-influenza A virus (subtype H5N1) activity. Several synthesized compounds exhibited significant antiviral activities, demonstrating the potential of triazole and benzamide derivatives in antiviral drug development (Hebishy et al., 2020).

Advanced Organic Synthesis

• Complex Organic Molecules : The research into 5-amino-1,2,3-triazoles explores their potential in synthesizing complex organic molecules, including potential anticancer agents. For example, N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives have been synthesized, showing cytotoxic effects against breast cancer cell lines. This indicates the role of triazole derivatives in constructing complex molecules with specific biological activities (Butler et al., 2013).